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Compound of Interest

Compound Name:
3-Amino-2,2-

dimethylpropanamide-d6

Cat. No.: B587557 Get Quote

In-Depth Technical Guide: 3-Amino-2,2-
dimethylpropanamide-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Amino-2,2-dimethylpropanamide-d6, a deuterated isotopologue of a key

intermediate in the synthesis of Aliskiren. This document details its known characteristics,

outlines a plausible synthetic pathway, and presents relevant data in a structured format for

ease of reference.

Core Physical and Chemical Properties
Quantitative data for 3-Amino-2,2-dimethylpropanamide-d6 is limited. The data presented

below is a combination of information available for the deuterated compound and its non-

deuterated analogue, 3-Amino-2,2-dimethylpropanamide. Properties of the non-deuterated

compound are included to provide an approximate characterization and are denoted as such.
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Property Value Source

CAS Number 1246820-97-2 [1]

Molecular Formula C₅H₆D₆N₂O [1]

Molecular Weight 122.20 g/mol [1]

Appearance
White to Off-White Solid (non-

deuterated)
[2]

Melting Point 79-82°C (non-deuterated) [2]

Boiling Point No data available

Solubility
Soluble in DMSO and

Methanol (non-deuterated)
[2]

Synthesis and Experimental Protocols
3-Amino-2,2-dimethylpropanamide-d6 is primarily utilized as a labeled intermediate in the

synthesis of deuterated Aliskiren, a direct renin inhibitor.[1][3] While a specific, detailed

experimental protocol for the deuterated compound is not publicly available, a scalable

synthesis for the non-deuterated analogue has been described.[4] This process typically

involves three main stages: methylation, ammonolysis, and hydrogenation. A patented method

also describes a three-step synthesis involving esterification, protection, and ammonolysis from

hydroxymethyl trimethylacetic acid.[5]

A plausible synthetic workflow for 3-Amino-2,2-dimethylpropanamide-d6 would likely involve

the use of deuterated starting materials. The following diagram illustrates a potential synthetic

pathway, inferring the introduction of deuterium labels at an early stage.

Conceptual Synthetic Workflow for 3-Amino-2,2-dimethylpropanamide-d6

Starting Materials Key Synthetic Steps Final Product

Deuterated Precursor
(e.g., Deuterated isobutyric acid derivative)

Methylation/Elaboration
(Introduction of aminomethyl group precursor)

Chemical Transformation Ammonolysis
(Formation of the primary amide)

Intermediate Processing Final Modification/PurificationCrude Product 3-Amino-2,2-dimethylpropanamide-d6Purified Product
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Caption: Conceptual synthesis of 3-Amino-2,2-dimethylpropanamide-d6.

General Experimental Considerations (Based on non-
deuterated synthesis)

Methylation: The initial step likely involves the alpha-methylation of a suitable precursor. In

the synthesis of the non-deuterated compound, this has been achieved using a methylating

agent in the presence of a base.[4] For the d6 analogue, a deuterated methylating agent or a

precursor already containing the deuterated methyl groups would be necessary.

Ammonolysis: This step converts an ester or other activated carboxyl group into the primary

amide. This is typically achieved by treatment with ammonia.[4][5]

Purification: Purification of the final product would likely involve standard techniques such as

crystallization or chromatography to achieve the desired purity for its use in pharmaceutical

synthesis.

Application in Drug Development
The primary application of 3-Amino-2,2-dimethylpropanamide-d6 is as a stable isotope-

labeled internal standard or a building block in the synthesis of labeled Aliskiren.[1][3] The

incorporation of deuterium atoms allows for the use of the final compound in pharmacokinetic

studies, metabolic profiling, and as an internal standard in quantitative bioanalysis by mass

spectrometry.

The logical relationship for its application can be visualized as follows:
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Caption: Role in the synthesis and application of labeled Aliskiren.

Conclusion
3-Amino-2,2-dimethylpropanamide-d6 is a crucial, specialized chemical for the development

and analysis of the antihypertensive drug Aliskiren. While detailed public data on the

deuterated compound itself is sparse, understanding the synthesis and properties of its non-

deuterated counterpart provides a strong foundation for its handling and application. The

provided information, tables, and diagrams offer a comprehensive technical overview for

researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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